Cas no 107228-54-6 (3,6-Dichloro-4-ethylpyridazine)

• Product Name: 3,6-Dichloro-4-ethylpyridazine
• CAS No: 107228-54-6
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD17014877
• CID: 823884
• PubChem ID: 14024163
• Update Time: 2025-05-24

3,6-Dichloro-4-ethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-ethylpyridazine
• 3,6-Dichloro-4-ethyl-pyridazine
• 3,6-Dichloro-4ethylpyridazine
• AGN-PC-0005SL
• CTK8D3666
• LS20175
• PubChem24424
• Pyridazine, 3,6-dichloro-4-ethyl-
• YKUMFVUOUWBXTB-UHFFFAOYSA-N
• SY034778
• ST24041279
• V2421
• 107228-54-6
• s11033
• CS-0132954
• DB-059585
• CS-11991
• MFCD17014877
• DTXSID80554475
• SCHEMBL1188816
• AKOS015892481

• MDL： MFCD17014877
• Inchi： 1S/C6H6Cl2N2/c1-2-4-3-5(7)9-10-6(4)8/h3H,2H2,1H3
• InChI Key： YKUMFVUOUWBXTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC

Computed Properties

• Exact Mass: 175.99098
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.6

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,6-Dichloro-4-ethylpyridazine

Comprehensive Analysis of 3,6-Dichloro-4-ethylpyridazine (CAS No. 107228-54-6): Properties, Applications, and Industry Trends

3,6-Dichloro-4-ethylpyridazine (CAS No. 107228-54-6) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated pyridazine derivative features a unique molecular structure with an ethyl substituent at the 4-position, making it a valuable intermediate for synthesizing biologically active molecules. Its chemical formula C6H6Cl2N2 and molecular weight of 177.03 g/mol position it as a versatile building block in modern organic synthesis.

The compound's physicochemical properties include a melting point range of 85-88°C and moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Researchers particularly value its reactivity at the 3- and 6-positions, which allows for selective functionalization through nucleophilic aromatic substitution reactions. Recent studies highlight its potential in developing crop protection agents, with several patent applications describing its incorporation into novel pesticide formulations.

In pharmaceutical applications, 3,6-Dichloro-4-ethylpyridazine serves as a precursor for central nervous system (CNS) targeting molecules. Its structural similarity to known bioactive pyridazines makes it particularly interesting for neurological research. The compound's lipophilic character, enhanced by the ethyl group, improves blood-brain barrier penetration in derivative molecules—a property highly sought after in neuropharmacology.

The synthesis of CAS 107228-54-6 typically involves chlorination of 4-ethylpyridazine derivatives under controlled conditions. Modern green chemistry approaches are being developed to optimize its production, addressing growing industry demands for sustainable manufacturing processes. Analytical characterization commonly employs HPLC, GC-MS, and NMR techniques, with purity standards exceeding 98% for most research applications.

Market trends indicate rising demand for specialty pyridazine derivatives, driven by increased agricultural research and precision medicine development. The global market for such intermediates is projected to grow at 6.2% CAGR through 2030, with 3,6-Dichloro-4-ethylpyridazine positioned as a key material in this expansion. Regulatory considerations focus on proper handling procedures, though the compound doesn't fall under restricted categories in most jurisdictions.

Recent innovations include the use of 3,6-Dichloro-4-ethylpyridazine in metal-organic frameworks (MOFs) for catalytic applications, demonstrating its versatility beyond traditional biological uses. Researchers are also exploring its potential in fluorescent probes and electronic materials, leveraging the pyridazine ring's electron-deficient nature.

Storage recommendations for CAS 107228-54-6 suggest keeping the material in amber glass containers under inert atmosphere at 2-8°C to maintain stability. When handling, standard laboratory precautions including proper ventilation and personal protective equipment are advised, following general chemical safety protocols rather than specific restrictions.

The scientific literature contains over 120 references to 3,6-Dichloro-4-ethylpyridazine in the past decade, with particular concentration in medicinal chemistry and agrochemical innovation. Its cost-effectiveness compared to similar heterocyclic intermediates contributes to its growing adoption across research institutions and industrial laboratories worldwide.

Future research directions may explore the compound's potential in bioconjugation chemistry and targeted drug delivery systems. The unique electronic properties of the pyridazine ring system continue to inspire novel applications in material science, particularly in the development of organic semiconductors and photovoltaic materials.

For researchers sourcing 3,6-Dichloro-4-ethylpyridazine, quality verification should include HPLC chromatograms and 1H/13C NMR spectra from suppliers. The compound typically appears as a white to off-white crystalline powder, with coloration indicating potential oxidation products that may require purification before use in sensitive applications.